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Compound of Interest

Compound Name: Ethyl 2-(2-cyanophenyl)acetate

Cat. No.: B183921 Get Quote

Essential Safety and Handling Guide for Ethyl 2-(2-
cyanophenyl)acetate
Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl 2-(2-cyanophenyl)acetate (CAS No.

67237-76-7) was not readily accessible. The following information is based on the safety data

for the closely related and structurally similar compound, Ethyl cyanoacetate (CAS No. 105-56-

6), and should be used as a precautionary guide. It is imperative to consult the specific SDS

provided by the supplier upon receipt of Ethyl 2-(2-cyanophenyl)acetate and to conduct a

thorough risk assessment before handling.

This guide provides immediate safety, operational, and disposal information for researchers,

scientists, and drug development professionals working with Ethyl 2-(2-cyanophenyl)acetate.

Key Safety and Physical Data
The following table summarizes the known hazard classifications and physical properties for

Ethyl cyanoacetate, which may be similar to Ethyl 2-(2-cyanophenyl)acetate.
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Parameter Value Reference

GHS Pictogram alt text [1]

Signal Word Warning [1][2]

GHS Hazard Statements

H302: Harmful if

swallowed.H312: Harmful in

contact with skin.H315:

Causes skin irritation.H319:

Causes serious eye

irritation.H332: Harmful if

inhaled.

[1][2][3]

Molecular Formula
C₅H₇NO₂ (for Ethyl

cyanoacetate)
[4]

Molecular Weight
113.11 g/mol (for Ethyl

cyanoacetate)
[1]

Appearance Colorless to pale yellow liquid [4][5]

Boiling Point 208 - 210 °C (406 - 410 °F) [3][6]

Melting Point -22 °C (-8 °F) [6]

Flash Point 85 °C (185 °F) [7]

Density 1.06 g/cm³ at 20 °C [8]

Solubility
Insoluble in water. Soluble in

ethanol and ether.
[5]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to ensure personal safety when handling this

compound.

Eye and Face Protection: Wear chemical safety goggles and a face shield.[3] Contact lenses

should not be worn.
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Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., butyl rubber, Viton®).[6] Gloves should be

inspected before use and disposed of properly after.[3]

Clothing: A full chemical-resistant suit or a lab coat with long sleeves is required.[3] Safety

footwear should also be worn.[9]

Respiratory Protection: If working outside a fume hood or if vapors are likely to be generated,

use a NIOSH (US) or CEN (EU) approved respirator with an appropriate cartridge for organic

vapors.[3]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety and

environmental compliance.

Operational Plan: Step-by-Step Handling Protocol
Preparation and Inspection:

Before handling, ensure that an emergency eyewash station and safety shower are readily

accessible and have been recently tested.[9]

Work exclusively in a well-ventilated area, preferably within a certified chemical fume

hood.[9]

Inspect all PPE for integrity before donning.

Chemical Handling:

Avoid direct contact with skin, eyes, and clothing.[7]

Do not inhale vapors or mists.[3]

Use spark-proof tools and avoid sources of ignition such as open flames and hot surfaces.

Ground all containers and transfer equipment to prevent static discharge.
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Storage:

Store in the original, tightly sealed container in a cool, dry, and well-ventilated area.[9]

Keep away from incompatible materials, including strong oxidizing agents, strong acids,

and strong bases.[7]

Protect from direct sunlight and heat.[7]

Spill Management:

Minor Spills:

Evacuate non-essential personnel from the area.[9]

Wearing full PPE, absorb the spill with an inert, non-combustible material such as

vermiculite, sand, or earth.[10]

Collect the absorbed material into a labeled, sealable container for hazardous waste

disposal.[10]

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Major Spills:

Evacuate the laboratory immediately and alert emergency responders.[10]

Prevent the spill from entering drains or waterways.[10]

Disposal Plan
All waste generated must be treated as hazardous.

Waste Collection:

Collect all unused material and contaminated items (e.g., gloves, absorbent materials) in a

designated, labeled hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.
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Disposal Procedure:

Dispose of the chemical waste through a licensed professional waste disposal service.[3]

The material may be dissolved in a combustible solvent and incinerated in a chemical

incinerator equipped with an afterburner and scrubber.[11]

Ensure compliance with all local, regional, and national environmental regulations.[8]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

If Inhaled: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[2]

In Case of Skin Contact: Immediately remove all contaminated clothing. Flush the affected

skin area with large amounts of soap and water for at least 15 minutes. Seek medical

attention if irritation persists.[10]

In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical attention.[1]

If Swallowed: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[3]

Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling and disposal of

Ethyl 2-(2-cyanophenyl)acetate.

Caption: Workflow for Safe Handling and Disposal of Ethyl 2-(2-cyanophenyl)acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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